Cas no 54824-07-6 (4-Piperidinecarboxylic acid, 4-phenyl-, methyl ester)

• Product Name: 4-Piperidinecarboxylic acid, 4-phenyl-, methyl ester
• CAS No: 54824-07-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1591859
• PubChem ID: 545827
• Update Time: 2025-04-21

4-Piperidinecarboxylic acid, 4-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-phenyl-, methyl ester
• 4-Phenyl-4-piperidinecarboxylic acid methyl ester
• 4-phenylpiperidine-4-carboxylic acid methyl ester
• methyl 4-phenylpiperidine-4-carboxylate
• 4-Phenyl-piperidine-4-carboxylic acid methyl ester
• 54824-07-6
• 4 -methoxycarbonyl-4-phenylpiperidine
• SCHEMBL378799
• NS00113937
• 4-Methoxycarbonyl-4-phenylpiperidine
• Methyl 4-phenyl-4-piperidinecarboxylate #
• DB-326612

• Inchi： 1S/C13H17NO2/c1-16-12(15)13(7-9-14-10-8-13)11-5-3-2-4-6-11/h2-6,14H,7-10H2,1H3
• InChI Key： KUISDPUHRPZRFF-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C2C=CC=CC=2)CCNCC1)=O

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33